tert-Butyl N-acetyl-S-(3-amino-2-hydroxy-3-oxopropyl)-D-cysteinate
Overview
Description
Scientific Research Applications
Metabolism Studies
Research has explored the metabolism of similar compounds in both rats and humans. For instance, tert-butyl compounds like 3,5-di-tert.-butyl-4-hydroxytoluene (BHT) have been studied for their metabolic pathways in these organisms, showing significant differences in how they're metabolized between species (Daniel, Gage, & Jones, 1968).
Synthesis and Chemical Analysis
Studies have been conducted on the synthesis of related compounds. For example, the synthesis of labelled oxidative metabolites of acrylamide and acrylonitrile was reported, where tert-butyl esters played a critical role in the process (Belov, Korneev, Angerer, & Meijere, 2008). Similarly, the use of tert-butyl acetothioacetate in synthesis has been detailed, illustrating its utility in creating complex chemical structures (Fox & Ley, 2003).
Application in Peptide Synthesis
Research has also explored the use of tert-butyl protected amino acids in peptide synthesis. For instance, a study on the synthesis of insulin analogs utilizing tert-butylthiol as a protection group illustrates the compound's importance in the synthesis of complex biological molecules (Wu, Mayer, Gelfanov, Liu, & DiMarchi, 2017).
Protection and Deprotection in Chemical Synthesis
The role of tert-butyl groups in the protection and deprotection of amino acids during chemical synthesis has been a significant area of study. For example, the synthesis and application of Fmoc-Cys(Mmt)-OH in solid-phase peptide synthesis demonstrated the acid lability of tert-butyl type groups (Barlos, Gatos, Hatzi, Koch, & Koutsogianni, 2009).
Oxidative Stress and Cellular Protection Studies
Studies have investigated compounds like tert-butyl hydroperoxide and their interaction with natural sulfur compounds, exploring their effects on cellular oxidative stress (Macone, Matarese, Gentili, Antonucci, Dupré, & Nardini, 2004).
properties
IUPAC Name |
tert-butyl (2S)-2-acetamido-3-(3-amino-2-hydroxy-3-oxopropyl)sulfanylpropanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22N2O5S/c1-7(15)14-8(11(18)19-12(2,3)4)5-20-6-9(16)10(13)17/h8-9,16H,5-6H2,1-4H3,(H2,13,17)(H,14,15)/t8-,9?/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WAGGQWFETBDNLY-VEDVMXKPSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC(CSCC(C(=O)N)O)C(=O)OC(C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)N[C@H](CSCC(C(=O)N)O)C(=O)OC(C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22N2O5S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70746943 | |
Record name | tert-Butyl N-acetyl-S-(3-amino-2-hydroxy-3-oxopropyl)-D-cysteinate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70746943 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
306.38 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-Acetyl-S-(3-amino-2-hydroxy-3-oxopropyl)-L-cysteine-1,1-dimethylethyl Ester | |
CAS RN |
1079950-08-5 | |
Record name | tert-Butyl N-acetyl-S-(3-amino-2-hydroxy-3-oxopropyl)-D-cysteinate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70746943 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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